Cas no 947145-27-9 (4-Ethyl-1,3-oxazole-5-carboxylic acid)

• Product Name: 4-Ethyl-1,3-oxazole-5-carboxylic acid
• CAS No: 947145-27-9
• MF: C₆H₇NO₃
• MW: 141.124681711197
• MDL: MFCD19231787
• CID: 2114423
• PubChem ID: 53434643
• Update Time: 2025-07-23

4-Ethyl-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-5-Oxazolecarboxylic acid
• 4-ETHYL-1,3-OXAZOLE-5-CARBOXYLIC ACID
• BWAIQFNTWYCLSR-UHFFFAOYSA-N
• 4-Ethyl-oxazole-5-carboxylic acid
• 5-Oxazolecarboxylic acid, 4-ethyl-
• Z2510259461
• 4-Ethyl-1,3-oxazole-5-carboxylic acid

• MDL： MFCD19231787
• Inchi： 1S/C6H7NO3/c1-2-4-5(6(8)9)10-3-7-4/h3H,2H2,1H3,(H,8,9)
• InChI Key： BWAIQFNTWYCLSR-UHFFFAOYSA-N
• SMILES： O1C=NC(=C1C(=O)O)CC

Computed Properties

• Exact Mass: 141.042593085g/mol
• Monoisotopic Mass: 141.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 269.7±20.0 °C at 760 mmHg
• Flash Point: 116.9±21.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Ethyl-1,3-oxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles

Additional information on 4-Ethyl-1,3-oxazole-5-carboxylic acid

Comprehensive Overview of 4-Ethyl-1,3-oxazole-5-carboxylic acid (CAS No. 947145-27-9): Properties, Applications, and Industry Relevance

4-Ethyl-1,3-oxazole-5-carboxylic acid (CAS No. 947145-27-9) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of oxazole, this compound combines a five-membered ring containing oxygen and nitrogen with an ethyl substituent and a carboxylic acid functional group, making it a versatile intermediate for synthetic applications. Its molecular formula, C₆H₇NO₃, and precise molecular weight of 141.13 g/mol underscore its potential for fine-tuning bioactive molecules.

The growing interest in oxazole-based compounds aligns with trends in drug discovery, where researchers seek scaffolds with improved metabolic stability and target selectivity. Recent publications highlight the role of 4-Ethyl-1,3-oxazole-5-carboxylic acid in developing kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and NMR (Nuclear Magnetic Resonance) confirm its high purity (>98%), a critical factor for regulatory compliance in GMP (Good Manufacturing Practice) environments.

From an industrial perspective, demand for CAS 947145-27-9 has surged due to its utility in green chemistry initiatives. The compound’s compatibility with microwave-assisted synthesis reduces reaction times and energy consumption—a key consideration for sustainable manufacturing. Patent databases reveal its incorporation into novel crop protection agents, reflecting the agrochemical sector’s focus on eco-friendly solutions. This dual applicability in pharma and agro sectors positions it as a high-value chemical intermediate.

Quality control protocols for 4-Ethyl-1,3-oxazole-5-carboxylic acid emphasize strict adherence to ICH (International Council for Harmonisation) guidelines, particularly concerning residual solvents and heavy metals. Suppliers typically provide detailed COAs (Certificates of Analysis) with parameters like melting point (observed range: 210-215°C) and solubility profiles (soluble in DMSO, methanol). These specifications cater to formulation scientists optimizing drug delivery systems or pesticide formulations.

Emerging applications include its use in metal-organic frameworks (MOFs) for catalytic processes, leveraging the carboxylic acid group’s coordination properties. Academic studies also explore its fluorescence properties, suggesting potential in bioimaging probes. Such multidisciplinary relevance makes CAS No. 947145-27-9 a frequent subject in SciFinder and Reaxys queries, particularly among researchers investigating structure-activity relationships (SAR) in medicinal chemistry.

Storage recommendations for this compound prioritize stability: desiccated at 2-8°C under inert atmosphere to prevent degradation. Transportation follows UN non-hazardous material guidelines, simplifying logistics. Current market analyses project compound growth in the fine chemicals sector, driven by increased R&D investment in small molecule therapeutics and precision agriculture technologies.